N-(2,5-difluorophenyl)-2-((3-oxo-2-propyl-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)butanamide

• IUPAC Name: N-(2,5-difluorophenyl)-2-[(3-oxo-2-propyl-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]butanamide
• InChI: InChI=1S/C23H22F2N4O2S/c1-3-7-17-22(31)29-20(26-17)14-8-5-6-9-16(14)28-23(29)32-19(4-2)21(30)27-18-12-13(24)10-11-15(18)25/h5-6,8-12,17,19H,3-4,7H2,1-2H3,(H,27,30)
• InChI Key: SEZGFRVRKJXOBM-UHFFFAOYSA-N
• Canonical SMILES: CCCC1C(=O)N2C(=N1)C3=CC=CC=C3N=C2SC(CC)C(=O)NC4=C(C=CC(=C4)F)F
• Molecular Formula: C23H22F2N4O2S
• Molecular Weight: 456.5 g/mol

Description

N-(2,5-difluorophenyl)-2-((3-oxo-2-propyl-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)butanamide is a useful research compound. Its molecular formula is C23H22F2N4O2S and its molecular weight is 456.51. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activities

Quinazolinone derivatives have been extensively studied for their antitumor properties. For instance, a novel series of trimethoxyanilides based on 4(3H)-quinazolinone scaffolds demonstrated broad-spectrum antitumor efficacy against various tumor cell lines, including renal and lung cancer cells, indicating their potential as anticancer agents (Mohamed et al., 2016). Another study on 3-benzyl-substituted-4(3H)-quinazolinones revealed significant in vitro antitumor activity, highlighting the importance of quinazolinone analogues in cancer therapy (Ibrahim A. Al-Suwaidan et al., 2016).

Synthesis of Novel Compounds

The synthesis of novel compounds using quinazolinone scaffolds is a key area of research. For example, the reaction of 2-aminothiobenzamide with isocyanates led to the new synthesis of dihydro-imidazo[1,2-c]quinazolin-5(6H)-one, showcasing the versatility of quinazolinone derivatives in synthesizing new chemical entities (Shiau et al., 1989).

Antimicrobial Activity

Quinazolinone derivatives have also been evaluated for their antimicrobial activities. The synthesis of furothiazolo pyrimido quinazolinones from visnagenone or khellinone and their subsequent antimicrobial activity assessment against bacteria and fungi indicate the potential of quinazolinone derivatives as antimicrobial agents (Abu‐Hashem, 2018).

Molecular Docking Studies

Molecular docking studies are crucial for understanding the interaction between quinazolinone derivatives and biological targets. For instance, the docking of novel 3-benzyl-4(3H)quinazolinone analogues into ATP binding sites of EGFR-TK and B-RAF kinase provided insights into their mechanism of action against cancer cell lines, offering a pathway to design more effective anticancer drugs (Ibrahim A. Al-Suwaidan et al., 2016).